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Compound of Interest

Compound Name: Monoerucin

Cat. No.: B1232828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of
Monoerucin, a monoglyceride of significant interest in various scientific domains. This
document collates available physicochemical data, presents a visual representation of its
structure, and outlines the general experimental approaches relevant to its characterization.

Core Physicochemical Properties of Monoerucin

Monoerucin, systematically known as 1-erucoylglycerol, is a fatty acid ester formed from the
condensation of erucic acid with glycerol.[1] Its molecular formula is C25H4804, with a
corresponding molecular weight of approximately 412.65 g/mol .[1][2] The following table
summarizes key quantitative data for Monoerucin, providing a foundational dataset for
researchers.
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Property Value Source
Molecular Formula C25H4804 [1112][3]
Molecular Weight 412.65 g/mol [1][2]
CAS Number 28063-42-5 [1][2][3]
Melting Point 52°C [11[2][4]
Boiling Point 533.3°C at 760 mmHg [2]
Density 0.951 g/cm?3 [2]
Flash Point 165.2°C [2]
LogP 6.48070 - 8.787 (estimated) [11[21[4]

Physical Form

White powder

[1]14]

Storage Temperature

-20°C

[1]14]

Molecular Structure Visualization

The molecular structure of Monoerucin consists of a glycerol backbone esterified at one of the

primary hydroxyl groups with erucic acid, a long-chain monounsaturated fatty acid. The IUPAC

name for this structure is (2,3-dihydroxypropyl) (Z)-docos-13-enoate. The cis-configuration of

the double bond in the erucic acid chain introduces a characteristic kink in its hydrophobic tail.
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Caption: 2D Molecular Structure of Monoerucin.
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Experimental Protocols for Structural Elucidation
and Synthesis

While specific, detailed experimental protocols for the structural determination of Monoerucin
were not found in the initial literature search, the characterization of such monoglycerides
typically involves a combination of spectroscopic and chromatographic techniques.

General Structural Elucidation Workflow:

Isolation and Purification: The initial step involves isolating Monoerucin from its source or
reaction mixture. This is commonly achieved using chromatographic techniques such as
column chromatography or high-performance liquid chromatography (HPLC).

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry would be employed to determine the
molecular weight and fragmentation pattern, confirming the presence of the glycerol and
erucic acid moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for
elucidating the precise connectivity of atoms. The chemical shifts and coupling constants of
the protons on the glycerol backbone would confirm the position of the ester linkage. The
signals in the olefinic region would confirm the presence and stereochemistry of the double
bond in the erucic acid chain.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify key functional groups,
such as the ester carbonyl (~1740 cm~?*) and hydroxyl (-OH) groups.

General Synthesis Workflow:

The synthesis of monoglycerides like Monoerucin can be achieved through the direct
esterification of glycerol and the corresponding fatty acid (erucic acid).
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Caption: General Synthesis Workflow for Monoerucin.

The reaction is often catalyzed by lipases to achieve regioselectivity, favoring the formation of
the 1-monoglyceride.[5] Alternatively, chemical catalysts can be used, which may result in a
mixture of mono-, di-, and triglycerides requiring subsequent purification. The progress of the
reaction and the purity of the final product are typically monitored by techniques such as thin-
layer chromatography (TLC) and gas chromatography (GC).[5]

Signaling Pathways and Biological Activity

Currently, there is limited specific information available in the public domain regarding the
detailed signaling pathways directly involving Monoerucin. As a monoglyceride, it is expected
to be involved in lipid metabolism. Monoerucin is used to study the mode of action of
alamethicin in membrane channel formation and as a membrane component for studying
gramicidin A channels.[1] Further research is required to elucidate its specific roles in cellular
signaling.

This guide serves as a foundational resource for professionals engaged in research and
development involving Monoerucin. The provided data and structural information are intended
to facilitate further investigation into its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1232828#what-is-the-molecular-structure-of-
monoerucin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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